4-METHYL-N~1~-(1-METHYL-1H-PYRAZOL-3-YL)BENZAMIDE

• IUPAC Name: 4-methyl-N-(1-methylpyrazol-3-yl)benzamide
• InChI: InChI=1S/C12H13N3O/c1-9-3-5-10(6-4-9)12(16)13-11-7-8-15(2)14-11/h3-8H,1-2H3,(H,13,14,16)
• InChI Key: LFZSEWXLVDCHKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=NN(C=C2)C
• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol
• Solubility: 27.2 [ug/mL] (The mean of the results at pH 7.4)

Description

4-METHYL-N~1~-(1-METHYL-1H-PYRAZOL-3-YL)BENZAMIDE is an organic compound that belongs to the class of pyrazole derivatives. Pyrazoles are five-membered heterocyclic compounds containing two adjacent nitrogen atoms. This compound is characterized by a benzamide group attached to a pyrazole ring, which is further substituted with methyl groups. Pyrazole derivatives are known for their diverse pharmacological activities and are widely used in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-METHYL-N~1~-(1-METHYL-1H-PYRAZOL-3-YL)BENZAMIDE typically involves the condensation of 4-methylbenzoyl chloride with 1-methyl-1H-pyrazol-3-amine. The reaction is carried out in the presence of a base such as triethylamine in an organic solvent like dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or column chromatography to obtain the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions

4-METHYL-N~1~-(1-METHYL-1H-PYRAZOL-3-YL)BENZAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the benzamide group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium at elevated temperatures.

Reduction: Sodium borohydride in methanol at room temperature.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides or pyrazoles.

Scientific Research Applications

4-METHYL-N~1~-(1-METHYL-1H-PYRAZOL-3-YL)BENZAMIDE has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its pharmacological properties, including anti-inflammatory, analgesic, and anticancer activities.

Industry: Utilized in the development of agrochemicals and materials science

Mechanism of Action

The mechanism of action of 4-METHYL-N~1~-(1-METHYL-1H-PYRAZOL-3-YL)BENZAMIDE involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain kinases or proteases, leading to downstream effects on cellular signaling pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 1-methyl-1H-pyrazol-3-yl)benzamide
• 4-methyl-1H-pyrazol-3-yl)benzamide
• N-(1-methyl-1H-pyrazol-3-yl)benzamide

Uniqueness

4-METHYL-N~1~-(1-METHYL-1H-PYRAZOL-3-YL)BENZAMIDE is unique due to the presence of both methyl groups on the pyrazole and benzamide moieties. This structural feature can influence its pharmacokinetic properties, such as solubility and metabolic stability, making it distinct from other similar compounds .